Cas no 921878-29-7 (2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 921878-29-7
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 6566165
• Update Time: 2025-07-16

2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide
• 2-methoxy-4,5-dimethyl-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C21H23N3O4S/c1-15-13-19(28-3)20(14-16(15)2)29(26,27)22-11-12-24-21(25)10-9-18(23-24)17-7-5-4-6-8-17/h4-10,13-14,22H,11-12H2,1-3H3
• InChI Key： PYDPPXCHSCJHKD-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=CC=C3)C=CC2=O)(=O)=O)=CC(C)=C(C)C=C1OC

Additional information on 2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide

Introduction to 2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 921878-29-7)

The compound 2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 921878-29-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This sulfonamide derivative has garnered attention due to its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a sulfonamide moiety and a dihydropyridazine core, positions this compound as a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds for the development of small-molecule drugs. The specific structural features of 2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide contribute to its unique pharmacological profile, which may include modulatory effects on various cellular pathways.

The dihydropyridazine moiety in this compound is particularly noteworthy, as it has been associated with bioactivity in several pharmacological contexts. Dihydropyridazines are known for their role in cardiovascular and anti-inflammatory applications, among others. The incorporation of this scaffold into the molecular structure of 2-methoxy-4,5-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide suggests potential therapeutic benefits in these areas. Furthermore, the phenyl group and the ethyl chain attached to the dihydropyridazine ring may enhance binding affinity and selectivity towards specific biological targets.

In the context of contemporary drug discovery, the synthesis and characterization of novel compounds like 2-methoxy-4,5-dimethyl-N-2-(6-oxyo3phenyl1 6dihydro pyridazin 11 yl)ethylbenzene 1 sulfonamide (CAS No. 921878297) are crucial for identifying new therapeutic agents. High-throughput screening and computational modeling have become indispensable tools in this process, allowing researchers to rapidly evaluate the biological activity of diverse chemical entities. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying potential drug candidates.

One of the key challenges in pharmaceutical development is the optimization of drug-like properties such as solubility, metabolic stability, and pharmacokinetic profiles. The sulfonamide group in 2-methoxy4 5dimethylN 2(6oxo3phenyl16dihydro pyridazin11 yl)ethylbenzene 1 sulfonamide (CAS No. 921878297) contributes to its solubility characteristics, which is an essential property for oral bioavailability. Additionally, the presence of multiple chiral centers provides opportunities for stereochemical optimization, which can significantly impact drug efficacy and safety.

The potential applications of this compound extend beyond traditional therapeutic areas. Emerging research suggests that sulfonamide derivatives may have roles in addressing emerging infectious diseases and chronic conditions characterized by inflammation or metabolic dysregulation. The structural motifs present in 2-methoxy4 5dimethylN 2(6oxo3phenyl16dihydro pyridazin11 yl)ethylbenzene 1 sulfonamide (CAS No. 921878297) align well with these trends, making it a subject of interest for interdisciplinary studies involving medicinal chemistry, biochemistry, and pharmacology.

In conclusion,2methoxy4 5dimethylN 22(6oxo3phenyl16dihydro pyridazin11 yl)ethylbenzene 1 sulfonamide (CAS No. 921878297) represents a structurally complex and biologically relevant compound with potential therapeutic applications across multiple disease areas. Its unique combination of functional groups positions it as a valuable scaffold for further pharmacological investigation. As research continues to uncover new biological targets and mechanisms，this compound is poised to contribute significantly to the development of innovative therapeutic strategies.